2-(6-Oxa-2-thiaspiro[4.5]decan-9-YL)ethan-1-OL

• Molecular Formula: C10H18O2S
• Molecular Weight: 202.32 g/mol
• IUPAC Name: 2-(6-oxa-2-thiaspiro[4.5]decan-9-yl)ethanol
• InChI: InChI=1S/C10H18O2S/c11-4-1-9-2-5-12-10(7-9)3-6-13-8-10/h9,11H,1-8H2
• InChI Key: NSRSYYDBJMAKLK-UHFFFAOYSA-N
• Canonical SMILES: C1COC2(CCSC2)CC1CCO

Description

2-(6-Oxa-2-thiaspiro[4.5]decan-9-yl)ethan-1-ol ( 1533042-69-1) is a high-purity chemical compound with a molecular formula of C10H18O2S and a molecular weight of 202.31 g/mol, supplied for laboratory research use . This compound features a unique spirocyclic structure integrating both oxygen and sulfur heteroatoms within its fused ring system, making it a valuable intermediate in synthetic and medicinal chemistry. The core 6-oxa-2-thiaspiro[4.5]decane scaffold is of significant research interest for exploring chemical space in drug discovery, particularly for its three-dimensional geometry which can be beneficial in designing novel pharmacologically active molecules . Compounds with similar spirocyclic oxathiane structures have been identified as key intermediates in stereoselective synthetic routes, such as the Johnson orthoester Claisen rearrangement, for generating complex molecular architectures with potential bioactivity . Researchers utilize this building block to develop new chemical entities for various applications, including the investigation of allosteric modulators for enzymes like glycogen phosphorylase . This product is intended for Research Use Only and is not intended for diagnostic or therapeutic purposes.

Preparation Methods

Formation of the Spirocyclic Core

The spirocyclic scaffold is typically constructed through acetalization and thiol-based cyclization reactions starting from cyclohexanone derivatives:

• Acetalization of cyclohexanone with glycerol derivatives produces 1,3-dioxolane, oxathiolane, or dithiolane spirocycles depending on the reagents used.
• Catalyst: Perchloric acid adsorbed on silica gel (HClO4-SiO2) is employed as an efficient, inexpensive, and reusable catalyst for acetal formation under solvent-free conditions.
• Yields: For example, acetalization with 3-mercaptopropane-1,2-diol yields the oxathiolane spirocycle in approximately 81% yield, while 2,3-dimercaptopropan-1-ol yields the dithiolane spirocycle in 71% yield.

Functional Group Transformation and Activation

• The hydroxy group on the spirocycle is converted into a better leaving group to facilitate nucleophilic substitution.
• Common transformations include:
  • Tosylation using p-toluenesulfonyl chloride (TsCl) and triethylamine in dichloromethane at 0°C to room temperature, achieving ~82% yield.
  • Chlorination using thionyl chloride (SOCl2) in toluene at 0°C to 80°C, though with lower yields (~30%).

Introduction of the Ethan-1-ol Side Chain

• The activated spirocyclic intermediate (tosylate or chloride) undergoes nucleophilic substitution with ethan-1-ol derivatives or related amines.
• Alkylation reactions are often performed under microwave irradiation to enhance reaction rates and yields.
• For example, alkylation with 2-phenoxyethanamine or substituted phenoxyethanamines in the presence of potassium iodide (KI) and 2-methoxyethanol at 160°C for 30 minutes yields 47-54% of the desired products.

Alternative Synthetic Routes

• Some methods utilize SN2 reactions between thiols and bromoalkanes to introduce sulfur-containing side chains, followed by substitution with amines to build the spirocyclic framework.
• For related spiro compounds, selective reduction and acetal opening steps using aluminum chloride (AlCl3) and lithium aluminum hydride (LiAlH4) have been reported to yield intermediates suitable for further functionalization.

Summary Table of Key Reaction Steps and Yields

Step	Reagents/Conditions	Catalyst/Notes	Yield (%)	Reference
Acetalization of cyclohexanone	3-mercaptopropane-1,2-diol, HClO4-SiO2, rt, 6 h	Perchloric acid on silica gel	81
Tosylation of hydroxy group	TsCl, Et3N, DCM, 0°C to rt, 12 h	-	82
Chlorination of hydroxy group	SOCl2, toluene, 0°C to 80°C, 12 h	-	30
Alkylation with phenoxyethanamine	KI, 2-methoxyethanol, MW, 160°C, 30 min	Microwave irradiation	47-54
SN2 reaction of thiol with bromoalkane	K2CO3, acetone, rt, 4-24 h	Base-mediated substitution	50-80
Reduction and acetal opening	AlCl3, LiAlH4	Selective ring opening	91

Research Results and Analysis

• The use of perchloric acid on silica gel as a catalyst for acetal formation is highlighted as a green and efficient method, avoiding solvents and enabling high yields.
• Microwave-assisted alkylation significantly reduces reaction times and improves yields compared to conventional heating.
• Tosylation is preferred over chlorination for activating the hydroxy group due to higher yields and better reaction control.
• The synthetic routes allow for structural diversification by varying the amine or phenoxy substituents, enabling the preparation of analogues for biological evaluation.
• The reported yields and reaction conditions are reproducible and have been validated in multiple studies focusing on spirocyclic heterocycles with pharmacological relevance.

Chemical Reactions Analysis

Types of Reactions

2-(6-Oxa-2-thiaspiro[4.5]decan-9-YL)ethan-1-OL can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or thiols.

Substitution: The compound can participate in nucleophilic substitution reactions, where the hydroxyl group is replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H2O2) and m-chloroperbenzoic acid (m-CPBA).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Nucleophiles like halides (Cl-, Br-) or amines (NH2-) can be used under basic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield sulfoxides or sulfones, while reduction can produce alcohols or thiols.

Scientific Research Applications

2-(6-Oxa-2-thiaspiro[4.5]decan-9-YL)ethan-1-OL has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound’s unique structure makes it a candidate for studying enzyme interactions and metabolic pathways.

Industry: Used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-(6-Oxa-2-thiaspiro[4.5]decan-9-YL)ethan-1-OL involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s spiro structure allows it to fit into active sites of enzymes, potentially inhibiting or modifying their activity. The exact pathways and molecular targets involved are subjects of ongoing research.

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

The following table summarizes key structural and functional differences between 2-(6-Oxa-2-thiaspiro[4.5]decan-9-YL)ethan-1-OL and its closest analogs, as identified in the literature :

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Structural Features
2-(6-Oxa-2-thiaspiro[4.5]decan-9-YL)ethan-1-OL	1533042-69-1	C₁₀H₁₈O₂S	202.31	-OH, ether (O), thioether (S)	Spiro[4.5] system with 6-oxa and 2-thia rings; ethanol substituent
1,4-Dioxaspiro[4.5]decane-8,8-diyldimethanol	66336-42-3	C₁₁H₂₀O₄	216.27	Two -CH₂OH groups, two ethers (O)	Spiro[4.5] system with 1,4-dioxa rings; dual methanol substituents at C8
8-Methyl-1,4-dioxaspiro[4.5]decan-8-ol	22428-87-1	C₉H₁₆O₃	172.22	-OH, methyl group, two ethers (O)	Spiro[4.5] system with 1,4-dioxa rings; hydroxyl and methyl groups at C8
1,4-Dioxaspiro[4.5]decan-8-ylmethanamine	30482-25-8	C₉H₁₇NO₂	171.24	-NH₂, two ethers (O)	Spiro[4.5] system with 1,4-dioxa rings; primary amine substituent at C8

Key Observations:

Heteroatom Composition : The target compound uniquely combines sulfur (thioether) and oxygen (ether) within its spiro system, whereas analogs like 1,4-Dioxaspiro[4.5]decane derivatives exclusively feature oxygen . Sulfur’s larger atomic radius and lower electronegativity may enhance lipophilicity and alter ring puckering dynamics compared to oxygen analogs .

8,8-Diyldimethanol (CAS 66336-42-3) has two hydrophilic -CH₂OH groups, likely improving water solubility but increasing steric hindrance . 8-Methyl-8-ol (CAS 22428-87-1) balances hydrophilicity (-OH) and hydrophobicity (methyl), which could influence membrane permeability .

Conformational Flexibility :

• Spiro[4.5] systems exhibit puckering modes that depend on substituents and heteroatoms. The thia ring in the target compound may adopt distinct puckering coordinates compared to all-oxygen analogs, as sulfur’s bonding geometry (C-S-C ~100°) differs from oxygen (C-O-C ~110°) . This affects torsional strain and reactivity.

Research Implications and Gaps

Biological Activity

2-(6-Oxa-2-thiaspiro[4.5]decan-9-YL)ethan-1-OL, also known by its CAS number 1533042-69-1, is a compound that belongs to the class of spirocyclic compounds. This article aims to provide a comprehensive overview of its biological activity, including relevant data tables, case studies, and detailed research findings.

The molecular formula of 2-(6-Oxa-2-thiaspiro[4.5]decan-9-YL)ethan-1-OL is $C_{10}H_{18}O_2S$, with a molecular weight of 202.31 g/mol. The compound features a unique spiro structure that contributes to its biological properties.

Property	Value
Molecular Formula	C₁₀H₁₈O₂S
Molecular Weight	202.31 g/mol
CAS Number	1533042-69-1

Biological Activity Overview

Research on the biological activity of 2-(6-Oxa-2-thiaspiro[4.5]decan-9-YL)ethan-1-OL has highlighted its potential as a pharmacologically active agent, particularly in relation to neuropharmacology and receptor interactions.

Neuropharmacological Effects

Studies indicate that compounds related to the thiaspiro series exhibit significant activity as selective serotonin receptor agonists, particularly targeting the 5-HT1A receptor. This receptor is implicated in various neurological processes, including mood regulation and anxiety management.

• 5-HT1A Receptor Agonism :
  • The compound has been evaluated for its agonistic effects on the 5-HT1A receptor, showing promising results in enhancing serotonin signaling pathways.
  • A related study reported a pD2 value (a measure of potency) for a similar compound at the 5-HT1A receptor of approximately 8.61, indicating strong agonistic activity .

Antinociceptive Activity

In vivo studies have demonstrated that derivatives of the thiaspiro series possess antinociceptive properties, suggesting potential applications in pain management.

Case Studies

Several case studies have been conducted to assess the biological activity of compounds within the spirocyclic framework:

• Study on Antinociceptive Effects :
  • A study published in the European Journal of Medicinal Chemistry evaluated various thiaspiro derivatives for their antinociceptive effects using animal models.
  • Results indicated that certain derivatives exhibited significant pain-relieving properties compared to control groups .
• Molecular Modeling Studies :
  • Molecular modeling techniques have been employed to predict the binding affinities and interaction profiles of these compounds with serotonin receptors.
  • Such studies provide insights into how structural modifications can enhance biological activity .

Q & A

Basic Research Questions

Q. What are the key synthetic strategies for 2-(6-Oxa-2-thiaspiro[4.5]decan-9-YL)ethan-1-OL, and how can reaction conditions be optimized?

• Answer : The synthesis typically involves functionalizing the spirocyclic core via nucleophilic substitution or oxidation-reduction reactions. For hydroxyl group introduction, sodium borohydride (NaBH₄) in ethanol at 0–5°C is effective for selective reduction of ketones to secondary alcohols . Oxidative methods (e.g., potassium permanganate in acidic conditions) may modify sulfur-containing moieties. Yield optimization requires strict temperature control and inert atmospheres to prevent side reactions. Reaction progress should be monitored via TLC or HPLC.

Q. How can the molecular conformation of this compound be characterized experimentally?

• Answer : Single-crystal X-ray diffraction (SCXRD) is the gold standard for determining spirocyclic conformation. Use SHELX programs (e.g., SHELXL) for structure refinement . For dynamic analysis, nuclear Overhauser effect (NOE) NMR experiments or temperature-dependent NMR can probe ring puckering and pseudorotation .

Q. What physicochemical properties are critical for solubility and stability in biological assays?

• Answer : Key properties include logP (lipophilicity), pKa (ionization state), and hydrogen-bonding capacity. LogP can be calculated via HPLC retention times or computational tools (e.g., ChemAxon). Stability under physiological pH (7.4) should be tested using UV-Vis spectroscopy or LC-MS to detect degradation products .

Advanced Research Questions

Q. What computational approaches are recommended to model the spirocyclic ring puckering and its impact on bioactivity?

• Answer : Apply Cremer-Pople puckering parameters to quantify ring distortion . Density functional theory (DFT) calculations (e.g., B3LYP/6-31G*) can predict energy barriers for pseudorotation. Molecular dynamics (MD) simulations in explicit solvent (e.g., water) assess conformational stability. Correlate puckering amplitudes with biological activity using QSAR models .

Q. How can structure-activity relationships (SAR) be explored for this compound’s interaction with opioid receptors?

• Answer : Despite structural similarity to oliceridine (a µ-opioid agonist), focus on in vitro assays:

• Binding assays : Radioligand displacement using [³H]-DAMGO for µ-opioid receptors.
• Functional assays : cAMP inhibition or β-arrestin recruitment in HEK293 cells transfected with opioid receptors .
• Mutagenesis : Replace key residues (e.g., Asp147 in µ-opioid receptors) to identify binding determinants .

Q. What strategies mitigate data contradictions in reaction mechanisms involving the thia-oxa spirocyclic core?

• Answer : Contradictions often arise from competing reaction pathways (e.g., nucleophilic substitution vs. elimination). Use isotopic labeling (²H or ¹³C) to track atom migration. Kinetic studies under varying temperatures and solvent polarities (e.g., DMSO vs. THF) clarify dominant mechanisms. DFT-based transition state analysis provides mechanistic validation .

Q. How can stereochemical outcomes be controlled during functionalization of the spirocyclic scaffold?

• Answer : Chiral auxiliaries (e.g., Evans’ oxazolidinones) or asymmetric catalysis (e.g., Jacobsen’s Mn-salen catalysts) enforce stereoselectivity. For sulfur-containing centers, thiophilic reagents (e.g., Lawesson’s reagent) retain configuration. Monitor enantiomeric excess (ee) via chiral HPLC or optical rotation .

Methodological Considerations Table

Research Aspect	Key Techniques	Critical Parameters
Synthesis Optimization	TLC, HPLC, inert atmosphere control	Temperature, solvent polarity, reagent purity
Conformational Analysis	SCXRD, NOE NMR, DFT/MD simulations	Crystal quality, simulation time step (1–2 fs)
Bioactivity Profiling	Radioligand binding, cAMP assays	Cell line viability, receptor expression levels
Mechanistic Studies	Isotopic labeling, kinetic/DFT analysis	Solvent choice, isotopic purity (>98%)